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Compound of Interest

Compound Name: 1-Ethyl-2,4,5-trimethylbenzene

Cat. No.: B097103 Get Quote

Aromatic hydrocarbons with the molecular formula C11H16 represent a diverse group of

isomers. These compounds all contain a benzene ring, with the remaining five carbon atoms

and associated hydrogens arranged as one or more alkyl substituents. The arrangement and

structure of these alkyl groups give rise to a large number of constitutional isomers and, in

some cases, stereoisomers.

These compounds are generally non-polar, colorless liquids that are insoluble in water but

soluble in organic solvents.[1][2][3] Their properties and reactivity are dictated by the nature of

the alkyl substitution on the aromatic ring. They serve as important intermediates in chemical

synthesis, components in fuel, and model compounds for toxicological and environmental

studies.

Structural Isomerism in C11H16
The isomers of C11H16 can be categorized based on the substitution pattern on the benzene

ring. The primary categories include a single five-carbon (pentyl) substituent, and various

combinations of smaller alkyl groups.

A logical breakdown of the primary isomers is visualized below.
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C11H16 Aromatic Isomers

Pentylbenzenes
(Single C5H11 substituent)

Butylmethylbenzenes
(C4H9 + CH3 substituents)

Propylethylbenzenes
(C3H7 + C2H5 substituents)

Other Combinations
(e.g., Diethylmethyl, etc.)

n-Pentylbenzene

Isopentylbenzene

Neopentylbenzene

sec-Pentylbenzene
(chiral)

tert-Pentylbenzene
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Synthesis

Separation & Purification

Characterization

Benzene + C5H11-X

Friedel-Crafts Alkylation
(Lewis Acid Catalyst)

Crude Product Mixture
(C11H16 Isomers + Byproducts)

Fractional Distillation

Initial Cleanup

Gas Chromatography (GC)

High Purity Separation

Isolated Isomer

NMR Spectroscopy
(¹H, ¹³C) Mass Spectrometry (MS) IR Spectroscopy

Structure Confirmed

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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